N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.3 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C15H15N3O/c1-2-19-12-9-7-11(8-10-12)16-15-17-13-5-3-4-6-14(13)18-15/h3-10H,2H2,1H3,(H2,16,17,18)
• InChI Key: SZGFTJBGIRXJSQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC2=NC3=CC=CC=C3N2

Description

N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine, also known as EBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has gained attention due to its unique structure and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine is not fully understood, but it is believed to involve the inhibition of various cellular processes, including DNA synthesis and protein synthesis. N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has been found to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis. Additionally, N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has been found to exhibit potent anti-inflammatory activity, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine in lab experiments is its potent activity against various types of cancer cells and bacterial strains. Additionally, N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has been found to exhibit low toxicity towards normal cells, which makes it a promising candidate for further development. However, one limitation of using N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine in lab experiments is its limited solubility in aqueous solutions, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine, including the development of more efficient synthesis methods, the investigation of its potential use in drug discovery, and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine in vivo, as well as its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine involves the reaction of 4-ethoxyaniline with o-phenylenediamine in the presence of a suitable catalyst. The resulting product is then purified through recrystallization to obtain pure N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine.

Scientific Research Applications

N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has been studied for its potential use in various scientific research applications, including cancer research, antimicrobial research, and drug discovery. N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has been found to exhibit potent anticancer activity against various types of cancer cells, including breast, colon, and lung cancer cells. Additionally, N-(4-ethoxyphenyl)-1H-benzimidazol-2-amine has been found to exhibit potent antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.